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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734

This guide provides a comprehensive overview of the chemical and physical properties,
spectroscopic data, and synthesis of 2,4-Dimethyl-3-pentanol, tailored for researchers,
scientists, and professionals in drug development.

Chemical Structure and Properties

2,4-Dimethyl-3-pentanol, also known as diisopropylcarbinol, is a secondary alcohol. Its
structure consists of a five-carbon pentane chain with methyl groups at positions 2 and 4, and a
hydroxyl group at position 3.

Structural Formula: (CH3)2CHCH(OH)CH(CHs)2
Molecular Formula: C7H160

IUPAC Name: 2,4-dimethylpentan-3-ol

CAS Number: 600-36-2

A summary of its key physical and chemical properties is presented in the table below.
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Property Value

Molecular Weight 116.20 g/mol
Appearance Colorless liquid
Boiling Point 139-140 °C

Density 0.829 g/mL at 25 °C
Refractive Index n20/D 1.425

Flash Point 37°C

Water Solubility

7000 mg/L at 25 °C

XLogP3

2.3

Spectroscopic Data

The following tables summarize the key spectroscopic data for the characterization of 2,4-

Dimethyl-3-pentanol.

H NMR Spectroscopy

. . Coupling

Chemical Shift o . .

Multiplicity Integration Assignment Constant (J)
(3) ppm

Hz
3.00 Triplet 1H CH-OH 6
1.75 Nonet 2H CH(CHs)2 6
1.43 Broad Singlet 1H OH -
0.92 Doublet 12H CH(CHs)2 6
3C NMR Spectroscopy
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Chemical Shift (8) ppm Assighment

82 C3 (CH-OH)

30 C2, C4 (CH)

17 C1, C5 and methyls on C2, C4

Infrared (IR) Spectroscopy

Wavenumber (cm~?)

Interpretation

3629 O-H stretch (free)

3474 O-H stretch (hydrogen-bonded)
2964 C-H stretch (alkane)

1471 C-H bend (alkane)

1385 C-H bend (gem-dimethyl)

1051 C-O stretch

: El ization)

mlz Interpretation

116 [M]* (Molecular ion)
101 [M-CHs]*

87 [M-C2Hs]*

73 [M-Cs3H7]* (base peak)
57 [CaHo]*

43 [CsHA]*

Experimental Protocols

Detailed methodologies for the synthesis of 2,4-Dimethyl-3-pentanol are provided below.
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Synthesis via Reduction of 2,4-Dimethyl-3-pentanone

This protocol describes the synthesis of 2,4-Dimethyl-3-pentanol through the reduction of its
corresponding ketone, 2,4-Dimethyl-3-pentanone (diisopropyl ketone).

Materials:

e 2,4-Dimethyl-3-pentanone

e Sodium borohydride (NaBHa4)

e Methanol

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 2,4-Dimethyl-3-pentanone in methanol.
» Cool the solution in an ice bath.

¢ Slowly add sodium borohydride to the cooled solution while stirring.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 1 hour.

e Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.
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o Extract the product with diethyl ether using a separatory funnel.
e Wash the combined organic layers with brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent.

* Remove the solvent under reduced pressure using a rotary evaporator to yield 2,4-
Dimethyl-3-pentanol.

Mandatory Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2,4-Dimethyl-3-pentanol via
the reduction of 2,4-Dimethyl-3-pentanone.
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Synthesis of 2,4-Dimethyl-3-pentanol Workflow
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,4-Dimethyl-3-
pentanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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